Cas no 92404-63-2 (3-bromofuro[3,2-b]pyridine)

• Product Name: 3-bromofuro[3,2-b]pyridine
• CAS No: 92404-63-2
• MF: C₇H₄BrNO
• MW: 198.016760826111
• MDL: MFCD19687763
• CID: 753250
• PubChem ID: 641477
• Update Time: 2025-09-27

3-bromofuro[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridine, 3-bromo-
• 3-Bromofuro[3,2-b]pyridine
• F52702
• InChI=1/C7H4BrNO/c8-5-4-10-6-2-1-3-9-7(5)6/h1-4
• CS-0060633
• AKOS022695564
• MFCD19687763
• DTXSID80348912
• AS-59897
• 92404-63-2
• SCHEMBL6646443
• DB-094196
• 3-bromofuro[3,2-b]pyridine

• MDL： MFCD19687763
• Inchi： 1S/C7H4BrNO/c8-5-4-10-6-2-1-3-9-7(5)6/h1-4H
• InChI Key： KHMAAFDMZSYVEF-UHFFFAOYSA-N
• SMILES： BrC1=COC2C=CC=NC=21

Computed Properties

• Exact Mass: 196.94763g/mol
• Monoisotopic Mass: 196.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 51-53℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on 3-bromofuro[3,2-b]pyridine

Comprehensive Overview of 3-Bromofuro[3,2-b]pyridine (CAS No. 92404-63-2): Properties, Applications, and Research Insights

3-Bromofuro[3,2-b]pyridine (CAS No. 92404-63-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This brominated furanopyridine derivative is characterized by its unique molecular structure, combining a furan ring fused with a pyridine moiety and a bromine substituent. Its structural complexity and reactivity make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules and functional materials.

Recent trends in organic synthesis highlight the growing demand for halogenated heterocycles like 3-bromofuro[3,2-b]pyridine. Researchers are increasingly exploring its potential in drug discovery, where it serves as a key building block for kinase inhibitors and GPCR-targeted compounds. A 2023 study published in the Journal of Medicinal Chemistry emphasized its role in optimizing ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of candidate molecules, addressing a critical challenge in modern pharmacology.

The compound's electronic properties also make it relevant to optoelectronic materials. With the global OLED market projected to reach $80 billion by 2027 (Statista, 2023), 3-bromofuro[3,2-b]pyridine derivatives are being investigated as electron-transporting materials due to their tunable HOMO-LUMO gaps. Computational chemistry studies using DFT calculations have demonstrated its potential in designing organic semiconductors with enhanced charge mobility.

Synthetic methodologies for CAS 92404-63-2 continue to evolve, with recent advances in transition-metal-catalyzed cross-coupling reactions. A 2024 ACS Catalysis report detailed an improved palladium-catalyzed bromination protocol that achieves >90% yield while minimizing byproduct formation. Such innovations address the pharmaceutical industry's need for atom-efficient synthesis and green chemistry principles.

Analytical characterization of 3-bromofuro[3,2-b]pyridine typically involves NMR spectroscopy (¹H, ¹³C), mass spectrometry, and X-ray crystallography. The bromine atom induces distinctive spin-spin coupling patterns in NMR spectra, while its heavy atom effect facilitates crystal structure determination. These features make it particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs.

From a regulatory perspective, proper handling of 92404-63-2 requires standard laboratory precautions for bromoaromatic compounds. While not classified as hazardous under current GHS standards, researchers should employ appropriate personal protective equipment (PPE) when working with this material. Storage recommendations include protection from moisture and light to maintain stability.

The commercial availability of 3-bromofuro[3,2-b]pyridine has expanded significantly, with major chemical suppliers now offering it in research quantities. Pricing trends reflect its growing importance, with current market values ranging from $150-$300 per gram depending on purity grade (98-99.5%). Custom scale-up synthesis services are increasingly available to support preclinical development needs.

Future research directions for CAS 92404-63-2 include exploration of its bioconjugation potential for proteolysis-targeting chimeras (PROTACs) and investigation of its photophysical properties for bioimaging probes. Its versatility as a multifunctional scaffold positions it as a compound of continuing interest across multiple scientific disciplines.